6-(1,4-Oxazepan-4-yl)picolinonitrile
Description
6-(1,4-Oxazepan-4-yl)picolinonitrile is a chemical compound that has been synthesized and studied for its potential use in scientific research. This compound has been found to have unique properties that make it a valuable tool for investigating various biochemical and physiological processes.
Scientific Research Applications
Coordination Chemistry of Oxazoline Ligands Oxazoline ligands, closely related to 6-(1,4-Oxazepan-4-yl)picolinonitrile, have been extensively used in asymmetric organic syntheses. These ligands exhibit versatility in design, straightforward synthesis, and the ability to modulate chiral centers near donor atoms. This review discusses the transition metal coordination chemistry of oxazolines, focusing on structural characterizations (Gómez, Muller, & Rocamora, 1999).
Analytical Methods in Antioxidant Activity This review presents critical insights into tests used to determine antioxidant activity, a field where compounds like this compound may find application. The paper covers various methods, their detection mechanisms, and advantages and disadvantages, highlighting the importance of such compounds in antioxidant analysis (Munteanu & Apetrei, 2021).
Sigmatropic Rearrangement in Organic Chemistry Research into the [2,3] Sigmatropic rearrangement of N-ylides and N-oxides, which are structurally related to oxazepan compounds, has led to the formation of functionalized benzazonine derivatives. Such reactions are significant for developing new synthetic methodologies in organic chemistry (Bailey, Bremner, & Carver, 1993).
Characterization and DNA Interaction of Novel Compounds Research on novel compounds like 3-methyl-4-(3-morpholinopropyl)-1H-1,2,4-triazol-5(4H)-one, which bear structural resemblance to this compound, has led to insights into their DNA interaction properties. Such studies are crucial for understanding the potential medical applications of these compounds (Demirbaş et al., 2019).
Mixed Ligand Palladium(II) Complexes Research into mixed ligand palladium(II) complexes of compounds structurally related to oxazoline has revealed insights into their coordination behavior and biological properties. These studies are vital for understanding the potential pharmaceutical applications of such compounds (Ramachandran, Senthil Raja, Bhuvanesh, & Natarajan, 2012).
properties
IUPAC Name |
6-(1,4-oxazepan-4-yl)pyridine-2-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O/c12-9-10-3-1-4-11(13-10)14-5-2-7-15-8-6-14/h1,3-4H,2,5-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INIXBSIFGWVRGS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCOC1)C2=CC=CC(=N2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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